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Cat. No.: B12056177 Get Quote

Introduction to Isotopically Labeled Glycine
Glycine, the simplest proteinogenic amino acid, has a standard molecular formula of C₂H₅NO₂.

[1][2] Isotopic labeling involves the substitution of one or more of its constituent atoms with their

heavier, stable isotopes. The specific variant, Glycine-¹³C₂,¹⁵N,d₂, is a powerful tool in analytical

and biomedical research due to its distinct mass shift compared to its natural counterpart.

Molecular Formula and Structure
The molecular formula for standard glycine is C₂H₅NO₂. In the case of Glycine-¹³C₂,¹⁵N,d₂, the

formula is written to reflect the specific isotopes used:

[¹³C]₂H₃[¹⁵N]O₂[²H]₂ or [¹³C]₂[¹H]₃[¹⁵N]O₂[²H]₂

This formula indicates that both carbon atoms are the carbon-13 isotope, the nitrogen atom is

the nitrogen-15 isotope, and two of the five hydrogen atoms are deuterium (²H). The remaining

three hydrogen atoms are the common protium isotope (¹H), and the two oxygen atoms are the

most abundant oxygen-16 isotope.

Molecular Weight Calculation
The molecular weight of an isotopically labeled compound is calculated by summing the

precise masses of its constituent isotopes. The standard molecular weight of glycine is

approximately 75.067 g/mol .[2] The calculation for the labeled variant is detailed below.
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Experimental Protocols: Mass Determination
The precise atomic masses of the stable isotopes used for this calculation are determined by

high-resolution mass spectrometry. These values are internationally recognized and provide

the basis for accurate molecular weight calculations of labeled compounds.

Carbon-13 (¹³C): The isotopic mass is 13.003354835 Da.[3]

Nitrogen-15 (¹⁵N): The isotopic mass is 15.0001088983 Da.[4]

Deuterium (²H): The isotopic mass is 2.014101777844 Da.

Protium (¹H): The isotopic mass is 1.007825031898 Da.

Oxygen-16 (¹⁶O): The isotopic mass is 15.994914619 Da.

The molecular weight of Glycine-¹³C₂,¹⁵N,d₂ is calculated as follows:

(2 * Mass of ¹³C) + (1 * Mass of ¹⁵N) + (2 * Mass of ²H) + (3 * Mass of ¹H) + (2 * Mass of ¹⁶O) =

(2 * 13.003354835) + (1 * 15.0001088983) + (2 * 2.014101777844) + (3 * 1.007825031898) +

(2 * 15.994914619) = 26.00670967 + 15.0001088983 + 4.028203555688 + 3.023475095694 +

31.989829238 = 80.048326457682 Da

Data Presentation: Summary Table
The following table summarizes the molecular formula and weight of standard glycine and its

isotopically labeled form for direct comparison.

Compound Molecular Formula
Molar Mass ( g/mol
)

Monoisotopic Mass
(Da)

Glycine (Standard) C₂H₅NO₂ 75.067 75.0320284

Glycine-¹³C₂,¹⁵N,d₂ [¹³C]₂H₃[¹⁵N]O₂[²H]₂ 80.083 80.0483265
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The following diagram illustrates the logical relationship between standard glycine and its

isotopically labeled derivative, highlighting the specific elemental substitutions.

Standard Glycine

Isotopically Labeled Glycine

Glycine
(C₂H₅NO₂)

2 x Carbon-12 5 x Hydrogen-1 1 x Nitrogen-14 2 x Oxygen-16
Glycine-¹³C₂,¹⁵N,d₂

([¹³C]₂H₃[¹⁵N]O₂[²H]₂)

Isotopic Substitution

2 x Carbon-13 3 x Hydrogen-1
2 x Deuterium (²H) 1 x Nitrogen-15 2 x Oxygen-16

Click to download full resolution via product page

Isotopic substitution workflow for creating labeled glycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Glycine-13C2,15N,d2 molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12056177#glycine-13c2-15n-d2-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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